Cas no 2227875-49-0 ((2S)-4-(3-bromopyridin-4-yl)butan-2-ol)

• Product Name: (2S)-4-(3-bromopyridin-4-yl)butan-2-ol
• CAS No: 2227875-49-0
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6324039
• PubChem ID: 165781792
• Update Time: 2025-05-20

(2S)-4-(3-bromopyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-bromopyridin-4-yl)butan-2-ol
• 2227875-49-0
• EN300-1906272

• Inchi： 1S/C9H12BrNO/c1-7(12)2-3-8-4-5-11-6-9(8)10/h4-7,12H,2-3H2,1H3/t7-/m0/s1
• InChI Key： FISBHIRSIAVOGK-ZETCQYMHSA-N
• SMILES： BrC1C=NC=CC=1CC[C@H](C)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-4-(3-bromopyridin-4-yl)butan-2-ol

Introduction to (2S)-4-(3-bromopyridin-4-yl)butan-2-ol (CAS No. 2227875-49-0)

(2S)-4-(3-bromopyridin-4-yl)butan-2-ol, also known by its CAS registry number 2227875-49-0, is a chiral organic compound with significant applications in the fields of medicinal chemistry and chemical synthesis. This compound has garnered attention due to its unique structural properties and potential biological activities. The molecule consists of a pyridine ring substituted with a bromine atom at the 3-position, connected via a butanol chain with an alcohol group at the 2-position, and a stereocenter at the same carbon atom, giving rise to its (S)-configuration.

The synthesis of (2S)-4-(3-bromopyridin-4-yl)butan-2-ol typically involves multi-step processes that combine principles from organic synthesis, such as nucleophilic substitution, oxidation, and reduction reactions. Recent advancements in asymmetric catalysis have enabled the efficient construction of the chiral center in this molecule, ensuring high enantiomeric excess (ee) and scalability for industrial applications. Researchers have explored various catalyst systems, including metal complexes and organocatalysts, to optimize the synthesis pathway for this compound.

In terms of biological activity, (2S)-4-(3-bromopyridin-4-yl)butan-2-ol has been studied for its potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways, making it a candidate for further optimization in preclinical models. Additionally, its structural features make it amenable to further functionalization, allowing chemists to explore its potential as a building block for more complex molecules.

From an analytical standpoint, the characterization of (2S)-4-(3-bromopyridin-4-yl)butan-2-ol has been carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided insights into its molecular structure, stereochemistry, and physical properties. Recent studies have also focused on understanding its stability under different environmental conditions, which is crucial for its storage and transportation.

In conclusion, (2S)-4-(3-bromopyridin-4-yl)butan-2 ol represents an important molecule in contemporary organic chemistry due to its versatile structure and promising biological profile. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound, underscoring its significance in both academic and industrial settings.